Cas no 22543-52-8 (bis4-(trifluoromethyl)phenylmethanol)

• Product Name: bis4-(trifluoromethyl)phenylmethanol
• CAS No: 22543-52-8
• MF: C₁₅H₁₀F₆O
• MW: 320.22972536087
• MDL: MFCD00626459
• CID: 250909
• PubChem ID: 599355
• Update Time: 2025-11-06

bis4-(trifluoromethyl)phenylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,4-(trifluoromethyl)-a-[4-(trifluoromethyl)phenyl]-
• 4,4'-BIS(TRIFLUOROMETHYL)BENZHYDROL
• bis(4-(trifluoromethyl)phenyl)methanol
• bis[4-(trifluoromethyl)phenyl]methanol
• 4,4'-Bis-(trifluormethyl)-benzhydrol
• bis(4-trifluoromethylphenyl)methanol
• bis(p-trifluoromethylphenyl)methanol
• bis4-(trifluoromethyl)phenylmethanol
• Z1171207702
• EN300-247630
• MFCD00626459
• AKOS022141157
• 4,4-BIS(TRIFLUOROMETHYL)BENZHYDROL
• 22543-52-8
• bis(4-trifluoromethyl-phenyl)methanol
• FT-0651048
• Bis-(4-trifluoromethyl-phenyl)-methanol
• CS-0242333
• SCHEMBL2090829
• DTXSID80344772
• AM82868
• STL363197
• DB-008858
• G52927

• MDL： MFCD00626459
• Inchi： 1S/C15H10F6O/c16-14(17,18)11-5-1-9(2-6-11)13(22)10-3-7-12(8-4-10)15(19,20)21/h1-8,13,22H
• InChI Key： QSLVYJZPTOWIRI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(C(F)(F)F)=CC=1)O)(F)F

Computed Properties

• Exact Mass: 320.06400
• Monoisotopic Mass: 320.06358391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 4.80590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on bis4-(trifluoromethyl)phenylmethanol

Bis4-(Trifluoromethyl)Phenylmethanol (CAS No. 22543-52-8): A Comprehensive Overview

Bis4-(trifluoromethyl)phenylmethanol (CAS No. 22543-52-8) is a specialized organic compound with significant applications in pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its trifluoromethyl groups, has garnered attention due to its unique chemical properties and versatility in synthesis. In this article, we delve into its molecular structure, key properties, industrial applications, and emerging trends in research.

The molecular formula of bis4-(trifluoromethyl)phenylmethanol is C₁₅H₁₀F₆O, featuring two trifluoromethylphenyl groups attached to a central methanol moiety. The presence of fluorine atoms enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery. Researchers often explore its role in fluorinated compounds, which are pivotal in modern medicinal chemistry due to their improved bioavailability and target selectivity.

One of the most notable applications of bis4-(trifluoromethyl)phenylmethanol is in the development of pharmaceutical intermediates. Its structural framework is frequently utilized in the synthesis of bioactive molecules, including enzyme inhibitors and receptor modulators. Recent studies highlight its potential in anticancer agents and central nervous system (CNS) drugs, where fluorinated compounds exhibit enhanced blood-brain barrier penetration.

In the agrochemical sector, bis4-(trifluoromethyl)phenylmethanol serves as a precursor for pesticides and herbicides. The trifluoromethyl group contributes to the compound's resistance to degradation, ensuring prolonged efficacy in crop protection. With the growing demand for sustainable agriculture, this compound aligns with the industry's shift toward eco-friendly formulations.

Beyond pharmaceuticals and agrochemicals, bis4-(trifluoromethyl)phenylmethanol finds utility in advanced materials. Its incorporation into polymers and coatings enhances thermal stability and chemical resistance, catering to industries such as electronics and aerospace. The rise of fluorinated polymers in renewable energy technologies further underscores its relevance in contemporary material science.

Market trends indicate a steady increase in the demand for fluorinated compounds, driven by their applications in life sciences and high-performance materials. As regulatory bodies emphasize safer chemical alternatives, bis4-(trifluoromethyl)phenylmethanol stands out for its balanced profile of efficacy and environmental compatibility. Industry experts predict its continued growth in niche markets, particularly in precision medicine and green chemistry.

In conclusion, bis4-(trifluoromethyl)phenylmethanol (CAS No. 22543-52-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications, from drug development to sustainable agriculture, highlight its importance in addressing global challenges. As research advances, this compound is poised to play a pivotal role in shaping the future of specialty chemicals.